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Compound of Interest

Compound Name: 2-Methyl-1-vinylimidazole

Cat. No.: B1346594 Get Quote

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 2-Methyl-1-vinylimidazole, ensuring the safety of laboratory personnel and

compliance with regulatory standards.

Hazard Identification and Risk Assessment
2-Methyl-1-vinylimidazole is a hazardous chemical that requires careful handling to prevent

adverse health effects. It is crucial to be aware of its potential dangers before commencing any

work.

Summary of Hazards:

Corrosive: Causes severe burns to the skin and eyes upon contact.[1][2][3][4] Liquid or spray

mist can cause tissue damage, particularly to the mucous membranes of the eyes, mouth,

and respiratory tract.[1]

Toxic: Harmful if swallowed.[1][3] May cause severe and permanent damage to the digestive

tract.[1]

Irritant: Inhalation of spray mist can lead to severe irritation of the respiratory tract,

characterized by coughing, choking, or shortness of breath.[1]

Long-term Exposure: Repeated or prolonged exposure can lead to target organ damage,

chronic eye and skin irritation, and respiratory tract infections.[1]
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Toxicity Data Value Species

Acute Oral Toxicity (LD50) 1130 mg/kg Rat

Acute Dermal Toxicity (LD50) 400 - 600 mg/kg Rabbit

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table outlines the recommended PPE for handling 2-Methyl-1-vinylimidazole.

Body Part Required PPE Specification/Standard

Eyes/Face
Chemical splash goggles and

a face shield.[1][5]

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[6]

Skin/Body

A full chemical-resistant suit,

boots, and gloves.[1][7]

Disposable clothing is often

preferred due to the difficulty of

decontamination.[5]

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[6]

Respiratory

A NIOSH/MSHA approved

vapor respirator is required,

especially in cases of

insufficient ventilation.[1][6] For

higher concentrations, a

supplied-air respirator (SAR)

may be necessary.[5]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[6]

Handling and Storage Procedures
Proper handling and storage are critical to minimize the risk of exposure and accidents.

Step-by-Step Handling Protocol:
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Preparation: Ensure that an eyewash station and safety shower are readily accessible and in

close proximity to the workstation.[1][6]

Ventilation: Always handle 2-Methyl-1-vinylimidazole in a well-ventilated area, preferably

within a chemical fume hood to keep airborne concentrations of vapors low.[1][3]

Donning PPE: Before handling, put on all required PPE as specified in the table above.

Dispensing: When dispensing, avoid splashing and the creation of mists. Ground all

equipment containing the material to prevent static discharge.[1]

Post-Handling: After handling, wash hands and any exposed skin thoroughly. Contaminated

clothing should be removed immediately and washed before reuse.[8]

Storage:

Store in a cool, dry, and well-ventilated area between 2 and 8°C.[1][6]

Keep containers tightly closed and away from heat, sparks, and open flames.[1][6]

Store away from incompatible materials such as oxidizing agents and acids.[1][6]

Emergency Procedures
In the event of an emergency, follow these procedures immediately.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.[1][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Seek immediate medical

attention.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. Seek

medical attention if symptoms occur.[6]

Ingestion

Do NOT induce vomiting.[1][3] If the person is

conscious, rinse their mouth with water.[6] Seek

immediate medical attention.[1][6]

Spill Response:

Evacuate the area and remove all sources of ignition.[6]

Ventilate the area of the spill.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.[6][9]

Collect the absorbed material into a suitable, closed container for disposal.[6][10]

Disposal Plan
All waste materials must be treated as hazardous waste and disposed of in accordance with all

local, state, and federal regulations.[11]

Step-by-Step Disposal Protocol:
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Waste Collection: Collect all 2-Methyl-1-vinylimidazole waste, including contaminated

absorbent materials and disposable PPE, in clearly labeled, sealed containers.

Container Storage: Store waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

and approved waste disposal company.[6][8] Do not dispose of it down the drain.[9][10]
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Workflow for Handling and Disposal of 2-Methyl-1-vinylimidazole

Preparation

Handling

Disposal

Emergency Protocol

Verify Eyewash & Safety Shower Access

Ensure Proper Ventilation (Fume Hood)

Don Appropriate PPE

Dispense Chemical Carefully

Perform Experimental Work

Wash Hands & Exposed Skin After Use In Case of Spill or Exposure,
Follow Emergency Procedures

Collect Waste in Labeled Containers

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 2-Methyl-1-vinylimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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